4-Amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid

• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol
• IUPAC Name: 4-amino-3-[(2-chlorophenyl)methylamino]benzoic acid
• InChI: InChI=1S/C14H13ClN2O2/c15-11-4-2-1-3-10(11)8-17-13-7-9(14(18)19)5-6-12(13)16/h1-7,17H,8,16H2,(H,18,19)
• InChI Key: HWFJTFWVNGNKFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=C(C=CC(=C2)C(=O)O)N)Cl

Description

4-Amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-[(2-chlorophenyl)methyl]amino-4-nitrobenzoic acid (6 g, 19.6 mmol), tetrahydrofuran (60 mL) and 5% sodium bicarbonate solution (50 mL) was treated portionwise with sodium hydrosulfite (4 g). The resulting clear solution had a pH of 6.29 that was adjusted to pH 7.15 by the addition of solid sodium bicarbonate. Additional sodium hydrosulfite was added (12 g) over several hours, and the mixture was stirred overnight. The tetrahydrofuran phase was separated, concentrated and triturated with ether/methylene chloride/hexane to afford 5.07 g of solid. Crystallization from methanol followed by washing with cold dilute aqueous methanol provided 4.79 g (88%) of pink-to-white crystals of 4-amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid; mp 176°-177° C.